Cas no 855936-60-6 (Ethanone,2-amino-2-nitro-1-phenyl-)

• Product Name: Ethanone,2-amino-2-nitro-1-phenyl-
• CAS No: 855936-60-6
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 717473
• Update Time: 2024-01-31

Ethanone,2-amino-2-nitro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-amino-2-nitro-1-phenyl-
• Acetophenone, 2-aminonitro- (5CI)
• Acetophenone, 2-aminonitro- (5CI)

• Inchi： 1S/C8H8N2O3/c9-8(10(12)13)7(11)6-4-2-1-3-5-6/h1-5,8H,9H2
• InChI Key： ZFOFCSUJANQIFC-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)C([N+]([O-])=O)N

Computed Properties

• Exact Mass: 180.053
• Monoisotopic Mass: 180.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9A^2